Cas no 2171161-75-2 ((4S)-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5,5,5-trifluoropentanoic acid)

• Product Name: (4S)-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5,5,5-trifluoropentanoic acid
• CAS No: 2171161-75-2
• MF: C₂₅H₂₇F₃N₂O₅
• MW: 492.48749756813
• CID: 5902125
• PubChem ID: 165548856
• Update Time: 2025-06-13

(4S)-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5,5,5-trifluoropentanoic acid Chemical and Physical Properties

Names and Identifiers

• (4S)-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5,5,5-trifluoropentanoic acid
• 2171161-75-2
• EN300-1513157
• (4S)-4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylbutanamido]-5,5,5-trifluoropentanoic acid

• Inchi： 1S/C25H27F3N2O5/c1-24(2,13-21(31)29-20(25(26,27)28)11-12-22(32)33)30-23(34)35-14-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,19-20H,11-14H2,1-2H3,(H,29,31)(H,30,34)(H,32,33)/t20-/m0/s1
• InChI Key： PTCJBUBIHIFAIN-FQEVSTJZSA-N
• SMILES： FC([C@H](CCC(=O)O)NC(CC(C)(C)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)(F)F

Computed Properties

• Exact Mass: 492.18720645g/mol
• Monoisotopic Mass: 492.18720645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 751
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on (4S)-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5,5,5-trifluoropentanoic acid

Comprehensive Analysis of (4S)-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5,5,5-trifluoropentanoic acid (CAS No. 2171161-75-2)

The compound (4S)-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5,5,5-trifluoropentanoic acid (CAS No. 2171161-75-2) is a specialized fluorinated amino acid derivative with significant applications in peptide synthesis and pharmaceutical research. Its unique structure, featuring a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and a trifluoromethyl moiety, makes it a valuable building block for designing bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in drug discovery and bioconjugation strategies.

One of the key features of (4S)-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5,5,5-trifluoropentanoic acid is its compatibility with solid-phase peptide synthesis (SPPS). The Fmoc group provides excellent protection for the amino functionality during synthesis, while the trifluoropentanoic acid segment introduces metabolic stability and enhanced lipophilicity. These properties are critical for developing peptide-based therapeutics, a rapidly growing field in modern medicine.

Recent trends in biopharmaceutical research have highlighted the importance of fluorinated compounds like CAS No. 2171161-75-2. Fluorination is known to improve drug bioavailability and target binding affinity, making this compound particularly relevant for kinase inhibitor development and GPCR-targeted drugs. The compound's chiral center at the 4S position also ensures stereochemical precision, which is crucial for enantioselective synthesis.

From a structural-activity relationship (SAR) perspective, the 3-methylbutanamido linker in this molecule offers flexibility while maintaining conformational rigidity. This balance is essential for optimizing molecular interactions in biological systems. Moreover, the carboxylic acid terminus allows for further derivatization, enabling its incorporation into larger peptide scaffolds or conjugation with nanocarriers for targeted drug delivery.

The synthesis and application of (4S)-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5,5,5-trifluoropentanoic acid align with current interests in precision medicine and personalized therapeutics. Its CAS No. 2171161-75-2 is frequently searched in conjunction with terms like "Fmoc-protected amino acids" and "trifluoromethyl peptides," reflecting its niche yet growing importance. Analytical techniques such as HPLC and LC-MS are typically employed to verify its purity, ensuring compliance with Good Manufacturing Practice (GMP) standards.

In conclusion, (4S)-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylbutanamido-5,5,5-trifluoropentanoic acid represents a sophisticated tool for medicinal chemists exploring next-generation therapeutics. Its structural versatility and fluorine-based advantages position it at the forefront of peptide engineering and small-molecule drug design, addressing contemporary challenges in biopharmaceutical innovation.